3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide

• IUPAC Name: 3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)-N-propan-2-ylpropanamide
• InChI: InChI=1S/C14H18N2OS2/c1-9(2)15-13(17)7-6-12-14(16-10(3)19-12)11-5-4-8-18-11/h4-5,8-9H,6-7H2,1-3H3,(H,15,17)
• InChI Key: QYPFUNANEVLQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CCC(=O)NC(C)C)C2=CC=CS2
• Molecular Formula: C14H18N2OS2
• Molecular Weight: 294.4 g/mol

Description

The compound “3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide” is a complex organic molecule that contains a thiophene ring and a thiazole ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Thiazole is also a five-membered ring but contains three carbon atoms, one nitrogen atom, and one sulfur atom.

Scientific Research Applications

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide has been used in a variety of scientific research applications. It has been used as a tool for studying enzyme-catalyzed reactions, as a probe for the inhibition of enzymes, and as a model compound for studying the mechanism of action of various enzymes. In addition, this compound has been used as a substrate for the synthesis of a variety of other thiazole-containing compounds.

Mechanism of Action

Target of Action

The compound, also known as “3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide”, is a thiazole derivative . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), and Tiazofurin (antineoplastic drug) . .

Mode of Action

The mode of action of thiazole derivatives can vary depending on the specific compound. Thiazole derivatives have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways depending on their specific targets. For instance, some thiazole derivatives have been found to have antitumor and cytotoxic activity, suggesting they may affect pathways related to cell growth and proliferation . .

Pharmacokinetics

The pharmacokinetics, including the ADME (Absorption, Distribution, Metabolism, and Excretion) properties, of a compound can greatly impact its bioavailability and therapeutic effect. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . .

Result of Action

The result of a compound’s action can be observed at the molecular and cellular level. For instance, some thiazole derivatives have demonstrated anti-inflammatory and analgesic activity . .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors. For instance, the solubility of a compound can affect its absorption and distribution in the body . .

Advantages and Limitations for Lab Experiments

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide has a number of advantages as a tool for laboratory experiments. It is a readily available and inexpensive compound, and it is relatively easy to synthesize. In addition, this compound is a non-toxic compound, making it safe for use in laboratory experiments. However, this compound does have some limitations. It is a relatively unstable compound, and it is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The use of 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide as a tool for laboratory experiments has a number of potential future directions. For example, this compound could be used to study the mechanism of action of a variety of enzymes, including those involved in the metabolism of drugs and xenobiotics. In addition, this compound could be used as a tool for the synthesis of a variety of other thiazole-containing compounds. Finally, this compound could be used in the development of new drugs and therapeutics, as it has been shown to interact with a variety of other compounds, resulting in a variety of biochemical and physiological effects.

Synthesis Methods

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide can be synthesized from the reaction of 2-methyl-4-thiophen-2-yl-1,3-thiazole-5-carboxylic acid with propan-2-yl amine in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere at a temperature of approximately 100°C. Aqueous sodium hydroxide is added to the reaction mixture to neutralize the acid produced during the reaction. The product is then isolated by filtration and recrystallized from a suitable solvent.

Biochemical Analysis

Biochemical Properties

N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide plays a crucial role in biochemical reactions due to its interaction with various enzymes and proteins. This compound has been shown to interact with cytochrome P450 enzymes, which are essential for the metabolism of many drugs and endogenous compounds . The interaction with these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction. Additionally, N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has been found to bind to certain receptor proteins, influencing signal transduction pathways and cellular responses .

Cellular Effects

The effects of N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide on various cell types and cellular processes are profound. This compound has been observed to modulate cell signaling pathways, particularly those involving the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Furthermore, it influences gene expression by acting as a transcriptional modulator, thereby affecting cellular metabolism and function. Studies have shown that N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide can induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy .

Molecular Mechanism

At the molecular level, N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, this compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling and regulation . Additionally, N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide can modulate gene expression by interacting with transcription factors, leading to changes in the expression of genes involved in cell growth and survival .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, but it can degrade under extreme pH or temperature conditions . Long-term studies have shown that prolonged exposure to N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide can lead to sustained changes in cellular function, including alterations in cell cycle progression and metabolic activity .

Dosage Effects in Animal Models

The effects of N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide vary with different dosages in animal models. At low doses, the compound has been found to exert beneficial effects, such as anti-inflammatory and anticancer activities . At higher doses, it can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . These findings highlight the importance of determining the optimal dosage for therapeutic applications to minimize adverse effects.

Metabolic Pathways

N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and the levels of different metabolites within the cell . The compound’s metabolism can also affect its pharmacokinetics and pharmacodynamics, impacting its overall efficacy and safety .

Transport and Distribution

The transport and distribution of N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments. For example, it has been found to accumulate in the endoplasmic reticulum and mitochondria, where it can exert its effects on cellular metabolism and function .

Subcellular Localization

N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide exhibits specific subcellular localization, which is crucial for its activity and function. The compound contains targeting signals that direct it to particular compartments, such as the nucleus and mitochondria . Post-translational modifications, such as phosphorylation, can also influence its localization and activity . These factors collectively determine the compound’s role in cellular processes and its potential therapeutic applications.